Cas no 1862877-95-9 (1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea)

• Product Name: 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea
• CAS No: 1862877-95-9
• MF: C₉H₁₉N₃S
• MW: 201.332260370255
• CID: 5776973
• PubChem ID: 165507453
• Update Time: 2025-07-19

1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea
• EN300-1274431
• 1862877-95-9
• 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea

• Inchi： 1S/C9H19N3S/c1-5-8(2)11-9(13)10-6-7-12(3)4/h5,8H,1,6-7H2,2-4H3,(H2,10,11,13)
• InChI Key： VIMCSRGBAMRIOM-UHFFFAOYSA-N
• SMILES： S=C(NC(C=C)C)NCCN(C)C

Computed Properties

• Exact Mass: 201.12996879g/mol
• Monoisotopic Mass: 201.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea

Introduction to 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea (CAS No. 1862877-95-9)

1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea, identified by its Chemical Abstracts Service (CAS) number 1862877-95-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative features a conjugated butenyl group and a dimethylaminoethyl side chain, which together contribute to its unique reactivity and potential applications in medicinal chemistry. The structural motif of this molecule positions it as a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and anti-inflammatory pathways.

The compound’s molecular framework, comprising a thiourea core with appended alkenyl and amine functionalities, makes it a versatile scaffold for further chemical modifications. Such structural features are often exploited in the design of molecules that interact with biological targets through hydrogen bonding, hydrophobic interactions, or redox processes. In recent years, the exploration of thiourea derivatives has gained momentum due to their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.

Recent advancements in computational chemistry have enabled the rational design of thiourea-based compounds with enhanced binding affinity and selectivity. For instance, studies have demonstrated that the but-3-en-2-yl group can serve as a pharmacophoric element to modulate receptor interactions, while the dimethylamino moiety can improve solubility and metabolic stability. These insights have been instrumental in developing novel drug candidates for conditions such as neurodegenerative diseases and chronic inflammation.

In the context of drug discovery, 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea has been investigated for its potential role as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. By leveraging the electrophilic nature of the thiourea sulfur atom, this compound can undergo nucleophilic substitution reactions to introduce diverse substituents that fine-tune enzyme inhibition profiles. Preliminary studies suggest that derivatives of this scaffold exhibit promising activity against tyrosine kinases, which are relevant in oncology research.

The dimethylamino ethyl chain not only enhances solubility but also introduces basicity, allowing for interactions with acidic residues on biological targets. This dual functionality makes the compound a attractive building block for designing molecules that require both lipophilic and hydrophilic character for optimal pharmacokinetic properties. Furthermore, the conjugated alkenyl group can participate in π-stacking interactions, which are frequently observed in protein-ligand binding events.

From a synthetic perspective, 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea can be synthesized via multi-step reactions involving thiolation of alkene derivatives and subsequent functionalization of the amino group. Advances in transition-metal-catalyzed cross-coupling reactions have streamlined these processes, enabling higher yields and purities. Such methodologies align with green chemistry principles by reducing waste and minimizing hazardous byproducts.

Current research is also exploring the role of thiourea derivatives in photodynamic therapy (PDT). The ability of certain sulfur-containing compounds to generate reactive oxygen species upon light irradiation has opened new avenues for treating cancers and infections. The photosensitizing properties of 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea derivatives are being evaluated in vitro and in vivo, with promising results indicating their potential as photosensitizers when combined with appropriate irradiation protocols.

The compound’s structural versatility also makes it suitable for developing prodrugs—molecules designed to release active pharmaceutical ingredients under specific physiological conditions. The presence of both labile functional groups (such as the thiourea bond) and stable moieties allows for controlled release mechanisms tailored to target tissues or cellular compartments. This approach has been particularly useful in delivering drugs across biological barriers or triggering release in response to disease-specific cues.

In summary, 1-(But-3-en-2-yl)-3-[2-(dimethylamino)ethyl]thiourea (CAS No. 1862877-95-9) represents a fascinating compound at the intersection of synthetic organic chemistry and medicinal biology. Its unique structural features—combining an alkenyl group with a dimethylaminoethoxy side chain—position it as a versatile scaffold for drug discovery efforts targeting neurological disorders, inflammation, and cancer. As computational modeling and synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.